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Compound of Interest

Compound Name: Clortermine hydrochloride

Cat. No.: B079698

Essential Safety and Handling Guide for Clortermine
Hydrochloride

This document provides crucial safety and logistical information for the handling and disposal
of Clortermine hydrochloride in a laboratory setting. Given the compound's classification as a
hazardous substance and a regulated controlled substance, adherence to these procedures is
vital for ensuring personnel safety and regulatory compliance.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Clortermine hydrochloride (CAS
No. 10389-72-7) is not readily available. The following guidance is based on the known
toxicological properties of amphetamine-related compounds, its legal classification, and
established best practices for handling potent and hazardous pharmaceutical agents.

Hazard Summary and Quantitative Data

Clortermine hydrochloride is an amphetamine derivative and is classified as a DEA Schedule
[l controlled substance, indicating a potential for abuse and dependence.[1][2] Acute
overexposure can significantly impact the central nervous and cardiovascular systems.[3]
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Property Data Source
For the related compound
Chlorphentermine
GHS Classification (related Hydrochloride: Toxic if
PubChem|[4]

compound)

swallowed; Suspected of

damaging fertility or the unborn

child.

Primary Hazards

Central nervous system
stimulation, hyperactivity,
hypertension, tachycardia,
potential for abuse.[1][3]
Chronic use may lead to toxic
psychosis.[3] When heated to
decomposition, it may emit
toxic fumes of hydrogen

chloride and nitrogen oxides.

[2]

INCHEM][3], HSDBJ[2]

DEA Schedule Schedule llI PubChem[1][2]
Molecular Formula C10H15CI2N PubChem[5]
Molecular Weight 220.14 g/mol PubChem|[5]

Personal Protective Equipment (PPE) Protocol

A risk assessment should be conducted for all procedures involving Clortermine

hydrochloride. The following PPE is mandatory for handling the solid (powder) form and

concentrated solutions.

o Gloves: Double gloving with chemotherapy-rated nitrile gloves is required. The outer glove

should be removed and disposed of immediately after handling. Change gloves every 30

minutes or if they become contaminated.

o Gown: A disposable, low-permeability gown with long sleeves and tight-fitting cuffs is

necessary. Gowns should be changed at the end of each procedure or if contaminated.
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e Eye and Face Protection: ANSI Z87.1-compliant safety glasses with side shields are the
minimum requirement. When handling the powder or there is a risk of splashes, a full-face
shield must be worn in addition to safety glasses.

o Respiratory Protection: All handling of Clortermine hydrochloride powder (e.g., weighing,
reconstituting) must be performed within a certified chemical fume hood or a powder
containment balance enclosure to prevent inhalation. If these engineering controls are not
available or during a large spill, a NIOSH-approved respirator with P100 cartridges is
required. Surgical masks do not provide adequate protection.

Operational and Disposal Plans

A structured approach to handling and disposal is essential to minimize risk and ensure
compliance with DEA regulations.

Step-by-Step Operational Plan

e Procurement and Receiving:
o Maintain accurate purchasing records as required for Schedule Ill substances.
o Upon receipt, inspect the container for damage or leaks in a designated area.
o Personnel unpacking the shipment should wear single-use nitrile gloves.

e Storage:

o Store Clortermine hydrochloride in a securely locked, substantially constructed cabinet
or safe, compliant with DEA regulations for Schedule 11l substances.

o Access must be restricted to authorized personnel only.

o Maintain meticulous inventory and usage logs, documenting every withdrawal, the quantity
used, date, and the name of the researcher.

o Handling and Preparation (Aseptic Technique in a Controlled Environment):
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o Engineering Controls: All manipulations of the powdered form must occur in a chemical
fume hood, biological safety cabinet, or containment ventilated enclosure (CVE). The work
surface should be lined with a disposable, absorbent pad.

o Weighing: Use a dedicated, calibrated analytical balance within the containment unit.
o Reconstitution: Add diluent slowly to the powder to avoid aerosolization.

o Decontamination: All surfaces and equipment must be decontaminated after use. A three-
step process of deactivation (e.g., with a validated agent), cleaning (with a germicidal
detergent), and disinfection is recommended.

e Emergency Procedures:
o Spill:
» Evacuate and secure the area.
= Don appropriate PPE, including respiratory protection.

» For small powder spills, gently cover with absorbent pads. Wet the material with a
suitable solvent (e.g., water) to prevent aerosolization before wiping.

= Place all contaminated materials into a sealed, labeled hazardous waste container.
» Clean the spill area thoroughly.
o Personnel Exposure:

» Skin Contact: Immediately remove contaminated clothing and wash the affected area
with soap and copious amounts of water for at least 15 minutes.

» Eye Contact: Flush eyes with a gentle stream of water for at least 15 minutes, holding
eyelids open.

= Inhalation: Move the individual to fresh air.

» Seek immediate medical attention for any exposure.
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Disposal Plan

The disposal of Clortermine hydrochloride is regulated by the DEA. A clear distinction is

made between "inventory" (unused drug) and "wastage" (residual amounts).

o Unused/Expired Inventory:

Unused or expired Clortermine hydrochloride cannot be disposed of in regular
laboratory trash or down the drain.

It must be transferred to a DEA-registered "reverse distributor” for destruction.[6]

The transfer requires meticulous record-keeping. A record must be maintained that
includes the date, manner of disposal, and the name, address, and registration number of
the reverse distributor.[6]

The reverse distributor is responsible for completing DEA Form 41 ("Registrants Inventory
of Drugs Surrendered") to document the destruction.[6][7]

» Contaminated Lab Waste (Non-recoverable wastage):

o

This includes items like used gloves, gowns, empty vials, and absorbent pads
contaminated with residual amounts of the drug.

While the DEA does not mandate rendering this type of waste "non-retrievable," it must be
managed as hazardous pharmaceutical waste.[6]

Place all contaminated solid waste into a designated, sealed, and clearly labeled
hazardous waste container (e.g., a yellow or black bin specifically for trace chemotherapy
or hazardous pharmaceutical waste).

Do not place loose sharps in this waste; all needles and syringes must go into a sharps
container.

Arrange for disposal through your institution's hazardous waste management program,
which typically involves incineration.
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Visual Workflow Diagrams

The following diagrams illustrate the key processes for handling and disposing of Clortermine
hydrochloride.
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Preparation Workflow
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Caption: High-level workflow for the safe preparation and handling of Clortermine

hydrochloride.

Disposal Pathway for Clortermine Hydrochloride
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Caption: Logical decision flow for the proper disposal of different Clortermine HCI waste

streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Clortermine
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorphentermine
https://inchem.org/documents/pims/pharm/pim936.htm
https://pubchem.ncbi.nlm.nih.gov/compound/65477
https://pubchem.ncbi.nlm.nih.gov/compound/65477
https://pubchem.ncbi.nlm.nih.gov/compound/Clortermine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Clortermine-hydrochloride
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://easyrxcycle.com/blog/how-to-properly-destroy-controlled-drugs-dea-forms-222-41-and-cod-explained
https://www.benchchem.com/product/b079698#personal-protective-equipment-for-handling-clortermine-hydrochloride
https://www.benchchem.com/product/b079698#personal-protective-equipment-for-handling-clortermine-hydrochloride
https://www.benchchem.com/product/b079698#personal-protective-equipment-for-handling-clortermine-hydrochloride
https://www.benchchem.com/product/b079698#personal-protective-equipment-for-handling-clortermine-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079698?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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